Cas no 894034-25-4 (3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(1H-indol-1-yl)ethylurea)

• Product Name: 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(1H-indol-1-yl)ethylurea
• CAS No: 894034-25-4
• MF: C₂₁H₂₁FN₄O₂
• MW: 380.415447950363
• CID: 5515215
• PubChem ID: 16832355
• Update Time: 2025-10-30

3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(1H-indol-1-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 3-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-1-[2-(1H-indol-1-yl)ethyl]urea
• 1-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-3-(2-indol-1-ylethyl)urea
• 894034-25-4
• AKOS024623351
• F2024-1716
• 1-(2-(1H-indol-1-yl)ethyl)-3-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)urea
• 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(1H-indol-1-yl)ethylurea

• Inchi： 1S/C21H21FN4O2/c22-16-5-3-6-18(12-16)26-14-17(13-20(26)27)24-21(28)23-9-11-25-10-8-15-4-1-2-7-19(15)25/h1-8,10,12,17H,9,11,13-14H2,(H2,23,24,28)
• InChI Key： TZJHEMSDCINTFB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C(CC(C1)NC(NCCN1C=CC2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 380.16485409g/mol
• Monoisotopic Mass: 380.16485409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(1H-indol-1-yl)ethylurea

Comprehensive Overview of 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(1H-indol-1-yl)ethylurea (CAS No. 894034-25-4)

The compound 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(1H-indol-1-yl)ethylurea (CAS No. 894034-25-4) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a fluorophenyl group with a pyrrolidinone core and an indole moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating neurological and inflammatory conditions.

In recent years, the demand for novel compounds like 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(1H-indol-1-yl)ethylurea has surged due to the growing focus on precision medicine and targeted drug delivery. This compound's multi-functional groups allow it to interact with diverse biological targets, making it a versatile tool in drug discovery. Its CAS No. 894034-25-4 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

One of the most discussed aspects of this compound is its potential role in addressing neurodegenerative diseases, a hot topic in modern medicine. The indole component, commonly found in natural products, is known for its neuroprotective properties. Combined with the fluorophenyl group, which enhances bioavailability, this compound could offer new avenues for treating conditions like Alzheimer's and Parkinson's disease. Researchers are also exploring its anti-inflammatory effects, which align with the current trend of repurposing existing molecules for new therapeutic uses.

The synthesis of 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(1H-indol-1-yl)ethylurea involves sophisticated organic chemistry techniques, including amide coupling and heterocyclic ring formation. These methods are widely studied in the context of green chemistry, another trending topic in the scientific community. Efforts to optimize its production process while minimizing environmental impact are ongoing, reflecting the industry's shift toward sustainable practices.

From a commercial perspective, the compound's patent status and regulatory pathway are critical considerations. Its unique structure may offer intellectual property advantages, making it attractive for pharmaceutical companies investing in innovative small molecules. Additionally, its potential applications in personalized medicine align with the increasing demand for tailored therapeutic solutions, a trend driven by advancements in genomics and biomarker research.

In conclusion, 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(1H-indol-1-yl)ethylurea (CAS No. 894034-25-4) represents a fascinating intersection of chemistry, biology, and medicine. Its multifaceted properties and alignment with current research trends make it a compound worth watching in the coming years. As scientific understanding deepens, its potential to address unmet medical needs will likely become even more apparent.